Cas no 1340360-40-8 (N-Methyl-N-phenylpyrrolidine-3-carboxamide)

• Product Name: N-Methyl-N-phenylpyrrolidine-3-carboxamide
• CAS No: 1340360-40-8
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• CID: 5709115
• PubChem ID: 63007043
• Update Time: 2025-05-19

N-Methyl-N-phenylpyrrolidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• CS-0291592
• 1340360-40-8
• EN300-196014
• N-methyl-N-phenylpyrrolidine-3-carboxamide
• AKOS012305743
• N-Methyl-N-phenylpyrrolidine-3-carboxamide

• Inchi： 1S/C12H16N2O/c1-14(11-5-3-2-4-6-11)12(15)10-7-8-13-9-10/h2-6,10,13H,7-9H2,1H3
• InChI Key： VZIWWLIHHFDZEO-UHFFFAOYSA-N
• SMILES： O=C(C1CNCC1)N(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 204.126263138g/mol
• Monoisotopic Mass: 204.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 32.3Ų

Additional information on N-Methyl-N-phenylpyrrolidine-3-carboxamide

Comprehensive Overview of N-Methyl-N-phenylpyrrolidine-3-carboxamide (CAS No. 1340360-40-8)

N-Methyl-N-phenylpyrrolidine-3-carboxamide (CAS No. 1340360-40-8) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural properties. This pyrrolidine derivative features a carboxamide group and a phenyl ring, making it a valuable intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive scaffold for modulating protein-protein interactions, a hot topic in targeted therapy development.

The compound's molecular structure (C₁₂H₁₆N₂O) combines lipophilic and hydrophilic moieties, which aligns with current trends in drug-like molecule design. Its pyrrolidine core is frequently explored in central nervous system (CNS) drug candidates, coinciding with growing public interest in neurodegenerative disease treatments. The presence of both N-methyl and N-phenyl substitutions enhances its metabolic stability – a key consideration in modern pharmacokinetic optimization strategies.

Recent patent analyses reveal that 1340360-40-8 derivatives are being investigated for allosteric modulation applications, addressing the pharmaceutical industry's focus on precision medicine. This correlates with frequent search queries about "next-generation drug mechanisms" and "small molecule therapeutics." The compound's hydrogen bond acceptor/donor profile makes it particularly relevant to fragment-based drug discovery (FBDD) – a technique frequently discussed in medicinal chemistry forums.

From a synthetic chemistry perspective, N-Methyl-N-phenylpyrrolidine-3-carboxamide exemplifies modern heterocyclic compound design principles. Its synthesis typically involves pyrrolidine ring formation followed by carboxamide introduction, processes that align with green chemistry initiatives through atom-economical transformations. The compound's chiral center at position 3 of the pyrrolidine ring makes it valuable for studying enantioselective biological effects, a trending topic in asymmetric synthesis research.

Analytical characterization of CAS 1340360-40-8 employs advanced techniques like LC-MS and NMR spectroscopy, reflecting industry demands for rigorous compound verification standards. Its physicochemical properties (logP ~1.8, polar surface area ~32 Ų) position it within the "Goldilocks zone" for blood-brain barrier penetration – a frequently searched term in neuropharmacology circles. These characteristics make it a compelling subject for structure-activity relationship (SAR) studies.

The scientific community has shown growing interest in pyrrolidine carboxamides as privileged structures in medicinal chemistry. This aligns with search trends for "versatile drug scaffolds" and "multi-target directed ligands." 1340360-40-8 derivatives demonstrate how subtle modifications can influence target selectivity – a crucial consideration in reducing off-target effects, which remains a major concern in drug development discussions.

In material science applications, the N-phenylpyrrolidine moiety contributes to π-stacking interactions important for organic electronic materials. This connects to emerging interest in organic semiconductors and conductive polymers. The compound's thermal stability (decomposition temperature >200°C) makes it potentially useful for high-performance material formulations, addressing industry needs for heat-resistant components.

Quality control protocols for N-Methyl-N-phenylpyrrolidine-3-carboxamide emphasize HPLC purity verification (>98%), reflecting stringent requirements in preclinical research. Storage typically recommends anhydrous conditions at -20°C to maintain stability – practical information frequently sought by laboratory technicians. The compound's solubility profile (soluble in DMSO, methanol) facilitates various biological assay applications, connecting to common experimental design queries.

Future research directions for CAS 1340360-40-8 may explore its potential in proteolysis targeting chimeras (PROTACs) – a cutting-edge technology dominating recent drug discovery publications. Its balanced molecular weight (204.27 g/mol) and rotatable bond count (3) make it suitable for linker design in bifunctional molecules, addressing current interests in degrader technologies.

From a commercial perspective, 1340360-40-8 represents the growing market for specialty heterocycles, with suppliers emphasizing custom synthesis options and scale-up capabilities. This responds to industry demands for research-grade compounds with reliable batch-to-batch consistency – quality assurance aspects frequently mentioned in procurement discussions.